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Compound of Interest

Compound Name: 10-Hydroxymorphine

Cat. No.: B1240346

Essential Safety and Handling Guide for 10-
Hydroxymorphine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 10-Hydroxymorphine. The following procedures are
based on established safety protocols for potent opioids and should be implemented to
minimize risk in the laboratory setting.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 10-Hydroxymorphine is
provided below. This information is essential for understanding its characteristics and potential

hazards.
Property Value Source
Molecular Formula C17H1oNO4 [1112][3]
Molecular Weight 301.34 g/mol [1112][3]
GHS Classification Acute Toxicity 4 (Oral) [1]
Hazard Statement H302: Harmful if swallowed [1]

Personal Protective Equipment (PPE)
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The level of personal protective equipment required depends on the risk associated with the
handling procedure. The following table outlines the recommended PPE for different risk levels.

Risk Level Recommended PPE

- Nitrile gloves (consider double gloving) - Lab
Low Risk coat or long-sleeved garment - Safety glasses

or goggles - N95 respirator

- Double nitrile gloves - Disposable coveralls or
Moderate to High Risk gown - Safety goggles - NIOSH-approved half-
mask respirator with P100 filters

Low risk activities include handling of small quantities in solution. Moderate to high-risk
activities involve handling powders or performing operations that could generate aerosols.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 10-Hydroxymorphine is critical to ensure safety. The
following workflow outlines the essential steps from preparation to disposal.
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Caption: Standard Operating Procedure Workflow for 10-Hydroxymorphine.
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Experimental Protocols
Weighing and Reconstituting Powdered 10-
Hydroxymorphine

o Preparation: Designate a specific area for handling the powder, preferably within a chemical
fume hood or a powder containment hood. Ensure a calibrated analytical balance is
available within the containment area. Have a spill kit and naloxone readily accessible.

e Personal Protective Equipment: Don moderate to high-risk PPE, including double nitrile
gloves, a disposable gown, safety goggles, and a NIOSH-approved half-mask respirator with
P100 filters.

e Procedure:
o Place a weigh boat on the analytical balance and tare.

o Carefully transfer the desired amount of 10-Hydroxymorphine powder to the weigh boat
using a chemical spatula. Avoid any actions that could create dust.

o Once the desired weight is achieved, carefully transfer the powder to a suitable container
for reconstitution.

o Slowly add the desired solvent to the powder, ensuring minimal agitation to prevent

aerosolization.
o Cap the container securely.
o Decontamination and Disposal:

o Wipe down the balance, spatula, and any other surfaces with an appropriate deactivating
solution.

o Dispose of all contaminated materials, including gloves, weigh boat, and wipes, in a
designated hazardous waste container.

Disposal Plan
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All waste contaminated with 10-Hydroxymorphine must be treated as hazardous waste.

e Solid Waste: This includes contaminated gloves, gowns, bench paper, and any other
disposable materials. Place these items in a clearly labeled, sealed hazardous waste bag or
container.[4]

 Liquid Waste: Collect all liquid waste containing 10-Hydroxymorphine in a designated,
sealed, and properly labeled hazardous waste container.

e Sharps: Any needles or other sharps that come into contact with 10-Hydroxymorphine
should be disposed of in a designated sharps container for hazardous materials.

o Disposal Method: All hazardous waste must be disposed of through a licensed hazardous
waste disposal service in accordance with federal, state, and local regulations.[5][6]
Incineration is often the preferred method for opioid-contaminated waste.[4]

Emergency Procedures: Accidental Exposure

In the event of an accidental exposure, immediate action is crucial. The following diagram
outlines the appropriate response steps.
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Caption: Emergency Response Protocol for 10-Hydroxymorphine Exposure.
Key Emergency Contacts:
e Institutional Environmental Health and Safety Office: [Insert Phone Number]

o Emergency Services: 911 (or local equivalent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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